Cas no 2575-11-3 (Butanedioic acid,2-[(dibutoxyphosphinyl)thio]-, 1,4-diethyl ester)

• Product name: Butanedioic acid,2-[(dibutoxyphosphinyl)thio]-, 1,4-diethyl ester
• CAS No: 2575-11-3
• MF: C₁₆H₃₁O₇PS
• MW: 398.45194
• CID: 254665
• PubChem ID: 56841685

Butanedioic acid,2-[(dibutoxyphosphinyl)thio]-, 1,4-diethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2-[(dibutoxyphosphinyl)thio]-, 1,4-diethyl ester
• Butanedioicacid, [(dibutoxyphosphinyl)thio]-, diethyl ester (9CI); Succinic acid, mercapto-,diethyl ester, S-ester with O,O-dibutyl phosphorothioate (7CI,8CI); Phosphorothioic acid, O,O-dibutyl ester, S-ester with diethyl mercaptosuccinate(8CI); Di-n-butyl malaoxon
• Di-n-butyl malaoxon
• DTXSID90948624
• Butanedioic acid, ((dibutoxyphosphinyl)thio)-, diethyl ester
• Diethyl 2-[(dibutoxyphosphoryl)sulfanyl]butanedioate
• 2575-11-3

• Inchi： InChI=1S/C16H31O7PS/c1-5-9-11-22-24(19,23-12-10-6-2)25-14(16(18)21-8-4)13-15(17)20-7-3/h14H,5-13H2,1-4H3
• InChI Key： SRNUVZJKNUGIMW-UHFFFAOYSA-N
• SMILES： CCCCOP(SC(C(OCC)=O)CC(OCC)=O)(=O)OCCCC

Computed Properties

• Exact Mass: 398.15281149g/mol
• Monoisotopic Mass: 398.15281149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 17
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 113Ų